Cas no 1804279-85-3 (3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804279-85-3
• MF: C₁₃H₁₄F₂O₆
• MW: 304.243471622467
• CID: 4939585
• Update Time: 2025-10-30

3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14F2O6/c1-20-10(16)5-4-7-2-3-8(11(17)12(18)19)6-9(7)21-13(14)15/h2-3,6,11,13,17H,4-5H2,1H3,(H,18,19)
• InChI Key： HRICDMMODSDAKU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C(=O)O)O)C=CC=1CCC(=O)OC)F

Computed Properties

• Exact Mass: 304.07584449 g/mol
• Monoisotopic Mass: 304.07584449 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1
• Molecular Weight: 304.24

Additional information on 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid

3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804279-85-3): A Comprehensive Overview

3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804279-85-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including cancer treatment and metabolic disorders. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid is defined by the presence of a difluoromethoxy group and a 3-methoxy-3-oxopropyl substituent on the mandelic acid scaffold. The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, enhancing their lipophilicity and metabolic stability. The 3-methoxy-3-oxopropyl substituent, on the other hand, introduces additional functional groups that can participate in various biological interactions.

Synthesis of 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid typically involves a multi-step process. One common approach is to start with mandelic acid and sequentially introduce the difluoromethoxy and 3-methoxy-3-oxopropyl groups through selective functionalization reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of biological activities, 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid have also been investigated. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity and metabolic stability contribute to its extended half-life and improved bioavailability. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Recent research has also explored the potential of 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid in combination therapy. Studies have shown that when used in conjunction with other anticancer agents, this compound can enhance the overall efficacy of treatment regimens while reducing side effects. This synergistic effect is attributed to its ability to target multiple pathways involved in cancer progression.

The safety profile of 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid has been evaluated through extensive toxicity studies. Results indicate that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804279-85-3) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for new treatment options in medicine.